Cas no 1702876-77-4 (7-Chloro-3-iodo-1H-indole)

• Product Name: 7-Chloro-3-iodo-1H-indole
• CAS No: 1702876-77-4
• MF: C₈H₅ClIN
• MW: 277.489473104477
• CID: 5697187
• Update Time: 2023-10-14

7-Chloro-3-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-iodo-1H-indole
• 1H-Indole, 7-chloro-3-iodo-

• Inchi： 1S/C8H5ClIN/c9-6-3-1-2-5-7(10)4-11-8(5)6/h1-4,11H
• InChI Key： NKVVPDMVMJYJGQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Cl)C(I)=C1

Computed Properties

• Exact Mass: 276.916
• Monoisotopic Mass: 276.916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8A^2

Experimental Properties

• Density: 2.041±0.06 g/cm3(Predicted)
• Boiling Point: 375.6±22.0 °C(Predicted)
• pka: 13.92±0.30(Predicted)